Cas no 2171602-96-1 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3,3,3-trifluoropropanoic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3,3,3-trifluoropropanoic acid
• CAS No: 2171602-96-1
• MF: C₂₄H₂₃F₃N₂O₅
• MW: 476.445037126541
• CID: 5995735
• PubChem ID: 165509321
• Update Time: 2025-10-28

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3,3,3-trifluoropropanoic acid
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3,3,3-trifluoropropanoic acid
• 2171602-96-1
• EN300-1558909

• Inchi： 1S/C24H23F3N2O5/c25-24(26,27)21(22(31)32)29-20(30)11-13-9-14(10-13)28-23(33)34-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19,21H,9-12H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YBEVFDUBKFRTOT-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(CC1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)(F)F

Computed Properties

• Exact Mass: 476.15590632g/mol
• Monoisotopic Mass: 476.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3,3,3-trifluoropropanoic acid

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3,3,3-trifluoropropanoic acid: A Comprehensive Overview

The compound 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171602-96-1) is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a trifluoropropanoic acid moiety. The combination of these structural elements makes it a unique candidate for various applications in chemical synthesis and biological research.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthetic processes. Recent studies have highlighted the importance of Fmoc-based protecting groups in enhancing the efficiency of peptide coupling reactions, particularly in solid-phase synthesis. This makes the compound an attractive candidate for use in the development of bioactive peptides and proteins.

The cyclobutane ring within the molecule introduces rigidity and strain into the structure, which can significantly influence its chemical reactivity and biological activity. Recent research has shown that strained rings like cyclobutane can enhance the binding affinity of molecules to their target receptors, making them valuable in drug design. The integration of a cyclobutane ring with an Fmoc group creates a unique platform for exploring novel bioactive compounds.

The trifluoropropanoic acid moiety adds another layer of complexity to this compound. Fluorinated compounds are increasingly being explored in drug discovery due to their enhanced pharmacokinetic properties, such as improved bioavailability and stability. The trifluoropropanoic acid group may contribute to these properties, making the compound a promising lead for developing new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of complex molecules like this one. By employing machine learning algorithms and molecular docking studies, scientists can identify potential targets for this compound within various biological systems. These studies have shown that the compound may exhibit activity against key enzymes involved in metabolic pathways, making it a candidate for further exploration in disease treatment.

In addition to its potential in drug discovery, this compound may also find applications in materials science. The combination of rigid structures and fluorinated groups could make it suitable for use in high-performance polymers or advanced materials with unique mechanical and thermal properties. Ongoing research is focusing on leveraging such compounds to develop next-generation materials for use in electronics and aerospace industries.

The synthesis of this compound involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have developed efficient methodologies for constructing similar molecules by utilizing microwave-assisted synthesis and catalytic processes. These techniques not only improve yield but also reduce the environmental impact of chemical synthesis.

In conclusion, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3,3,3-trifluoropropanoic acid (CAS No. 2171602-96-1) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure combines functional groups that are highly sought after in both drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to advancing our understanding of complex molecular systems.